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Compound of Interest

Compound Name: WZ4003

Cat. No.: B611835 Get Quote

For researchers and scientists in the fast-paced world of drug development, having immediate

access to essential safety and logistical information for chemical compounds is paramount.

This guide provides a comprehensive overview of the personal protective equipment (PPE),

handling procedures, and disposal plans for WZ4003, a potent and selective inhibitor of NUAK

kinases. By offering detailed operational protocols and clear data presentation, this document

aims to be the preferred resource for laboratory safety and chemical handling, fostering a

foundation of deep trust.

Essential Safety & Handling Information
WZ4003 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Standard laboratory safety precautions should be strictly followed to minimize risk.

Personal Protective Equipment (PPE):

When handling WZ4003, the following personal protective equipment is recommended to

ensure personal safety:

Eye Protection: Safety goggles with side-shields should be worn to protect against splashes.

[2]

Hand Protection: Chemical-resistant protective gloves are essential to prevent skin contact.

[2]
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Skin and Body Protection: An impervious lab coat or clothing should be worn to protect the

skin.[2]

Respiratory Protection: If there is a risk of dust or aerosol formation, a suitable respirator

should be used in a well-ventilated area.[1][2]

Storage and Stability:

Proper storage is crucial to maintain the integrity of WZ4003. The compound should be stored

in a tightly sealed container in a cool, well-ventilated area, away from direct sunlight and

sources of ignition.[1]

Storage Condition Duration

Powder at -20°C 3 years[3]

In solvent at -80°C 1 year[3]

In solvent at -20°C 6 months[3]

Solubility Data:

WZ4003 is soluble in various solvents, with the following concentrations being reported:

Solvent Concentration

DMSO 10 mg/mL (20.12 mM)[4]

DMSO
33.33 mg/mL (67.06 mM) (with ultrasonic

treatment)

Note: Moisture-absorbing DMSO can reduce solubility; it is recommended to use fresh DMSO.

[4]

Emergency & Disposal Procedures
First Aid Measures:
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In the event of exposure to WZ4003, the following first aid procedures should be followed:

If Swallowed: Call a poison center or doctor if you feel unwell and rinse your mouth.[1]

Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present. Seek prompt medical attention.[1][2]

Skin Contact: Thoroughly rinse the skin with plenty of water and remove contaminated

clothing.[1][2]

Inhalation: Move the individual to fresh air.[1]

Accidental Release and Disposal:

In case of a spill, ensure adequate ventilation and use full personal protective equipment.[2]

Prevent the substance from entering drains or water courses.[2] Absorb spills with a liquid-

binding material and dispose of the contaminated material in accordance with local, state, and

federal regulations.[1][2] WZ4003 is considered very toxic to aquatic life, so release into the

environment must be avoided.[1]

Experimental Protocols & Signaling Pathways
WZ4003 is a highly specific inhibitor of NUAK1 and NUAK2, which are members of the AMPK

family of protein kinases activated by the tumor suppressor kinase LKB1.[5][6] It has been

shown to suppress cell migration, invasion, and proliferation in various cell lines.[5][6]

Inhibition of NUAK1/2 Signaling:

WZ4003 exerts its effect by inhibiting the phosphorylation of downstream targets of NUAK1 and

NUAK2. A key substrate is Myosin Phosphatase Target Subunit 1 (MYPT1).[6][7]
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WZ4003 inhibits the LKB1-NUAK1/2 signaling pathway.

Cell-Based Proliferation Assay Protocol:

This protocol outlines a typical cell proliferation assay using WZ4003.

Cell Seeding: Seed U2OS cells (2,000 cells/well) or Mouse Embryonic Fibroblasts (MEFs)

(3,000 cells/well) in 96-well plates.[4]

Treatment: Treat the cells with the desired concentration of WZ4003 (e.g., 10 µM) or a

vehicle control (DMSO).[4]

Incubation: Incubate the plates for 5 days under standard cell culture conditions.[4]
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Assay: Perform a colorimetric cell proliferation assay (e.g., CellTiter 96 AQueous Non-

Radioactive Cell Proliferation Assay) according to the manufacturer's instructions.[4]

Data Analysis: Quantify the results by measuring absorbance and compare the proliferation

of WZ4003-treated cells to the control.
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Workflow for a cell proliferation assay with WZ4003.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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